Cas no 2173014-94-1 (2-(4-Fluorocyclohexyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-Fluorocyclohexyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2173014-94-1
• MF: C₁₂H₂₂BFO₂
• MW: 228.111287593842
• CID: 4785142
• PubChem ID: 137346916
• Update Time: 2024-11-06

2-(4-Fluorocyclohexyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorocyclohexyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(cis-4-fluorocyclohexyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• cis-2-(4-Fluoro-cyclohexyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 2-(4-Fluoro-cyclohexyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• AT20914
• 2821861-18-9
• 2173014-94-1
• (4-FLUOROCYCLOHEXYL)BORONIC ACID PINACOL ESTER
• 2-(4-Fluorocyclohexyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C12H22BFO2/c1-11(2)12(3,4)16-13(15-11)9-5-7-10(14)8-6-9/h9-10H,5-8H2,1-4H3
• InChI Key： QFECJZJWOUKEMD-UHFFFAOYSA-N
• SMILES： FC1CCC(B2OC(C)(C)C(C)(C)O2)CC1

Computed Properties

• Exact Mass: 228.1696883g/mol
• Monoisotopic Mass: 228.1696883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

2-(4-Fluorocyclohexyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Storage Condition：2-8°C